Cas no 1004193-48-9 (1-(4-fluorophenyl)methyl-4-isothiocyanato-1H-pyrazole)

• Product Name: 1-(4-fluorophenyl)methyl-4-isothiocyanato-1H-pyrazole
• CAS No: 1004193-48-9
• MF: C₁₁H₈FN₃S
• MW: 233.264723777771
• MDL: MFCD04968739
• CID: 3058488
• PubChem ID: 7017384
• Update Time: 2025-04-21

1-(4-fluorophenyl)methyl-4-isothiocyanato-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(4-Fluoro-benzyl)-4-isothiocyanato-1H-pyrazole
• AKOS B017700
• ART-CHEM-BB B017700
• 1-(4-fluorophenyl)methyl-4-isothiocyanato-1H-pyrazole
• 1-[(4-fluorophenyl)methyl]-4-isothiocyanatopyrazole
• DTXSID301203460
• STK313208
• AKOS000307619
• 1-(4-fluorobenzyl)-4-isothiocyanato-1H-pyrazole
• 1-[(4-Fluorophenyl)methyl]-4-isothiocyanato-1H-pyrazole
• EN300-229239
• 1-[(4-fluorophenyl)methyl]-4-isothiocyanato-pyrazole
• BBL039242
• 1004193-48-9

• MDL： MFCD04968739
• Inchi： 1S/C11H8FN3S/c12-10-3-1-9(2-4-10)6-15-7-11(5-14-15)13-8-16/h1-5,7H,6H2
• InChI Key： PUCFGEJSESHZSK-UHFFFAOYSA-N
• SMILES： S=C=NC1C=NN(C=1)CC1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 233.04229660Da
• Monoisotopic Mass: 233.04229660Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 62.3Ų